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Compound of Interest

Compound Name: 4-Bromo-3-cyanopyridine

Cat. No.: B125802

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 4-Bromo-3-cyanopyridine (CAS No. 154237-70-4), a key building block
in pharmaceutical and agrochemical research. Adherence to these guidelines is crucial for
maintaining the compound's integrity, ensuring experimental reproducibility, and promoting
laboratory safety.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-3-cyanopyridine is presented
in the table below. These properties are essential for understanding the compound's behavior
under various experimental and storage conditions.

Property Value Reference
Molecular Formula CeH3BrN2 [1]
Molecular Weight 183.01 g/mol [1]

White to light yellow or gray to
Appearance

brown powder/crystal

Melting Point 91.0t0 95.0 °C

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b125802?utm_src=pdf-interest
https://www.benchchem.com/product/b125802?utm_src=pdf-body
https://www.benchchem.com/product/b125802?utm_src=pdf-body
https://www.scbt.com/p/4-bromo-3-cyanopyridine-154237-70-4
https://www.scbt.com/p/4-bromo-3-cyanopyridine-154237-70-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Stability Profile

4-Bromo-3-cyanopyridine is generally stable under recommended storage conditions.[2][3]
However, its stability can be compromised by exposure to certain environmental factors and
incompatible materials.

General Stability

Under normal, ambient laboratory conditions, 4-Bromo-3-cyanopyridine is considered a
stable compound.[2][3] For optimal long-term stability, it is recommended to store it in a cool,
dark, and dry environment. Some suppliers suggest storage at temperatures below 15°C.

Sensitivity to Moisture and Air

Several sources indicate that 4-Bromo-3-cyanopyridine may be sensitive to moisture and air.

[4] One safety data sheet explicitly states that the compound is "moisture sensitive". Therefore,
it is critical to store it in a tightly sealed container, preferably under an inert atmosphere such as
argon or nitrogen, to prevent degradation.

Incompatible Materials

Contact with strong oxidizing agents, strong acids, strong bases, and strong reducing agents
should be strictly avoided as they can lead to decomposition of the compound.[2][3]

Recommended Storage Conditions

To ensure the long-term integrity and purity of 4-Bromo-3-cyanopyridine, the following
storage conditions are recommended. These are summarized from various supplier safety data
sheets.
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Parameter Recommendation Rationale Source
Cool, dry place; some
sources recommend o
To minimize thermal
Temperature <15°C or freezer ) [2]
degradation.
storage (-20°C) for
long-term storage.
Store under an inert To prevent
Atmosphere atmosphere (e.g., degradation from [4]
Argon, Nitrogen). moisture and air.
] ] To prevent light-
Light Store in a dark place. ) )
induced degradation.
] Tightly closed To prevent exposure
Container i ] ] [2][31[4][5]
container. to moisture and air.
o Store in a well- General laboratory
Ventilation [21[31[41[5]

ventilated area.

safety practice.

Experimental Protocols: General Handling

While specific experimental protocols for stability testing of 4-Bromo-3-cyanopyridine are not

readily available in the public domain, the following general handling procedures should be

followed to maintain its integrity during experimental use.

Objective: To provide a standardized workflow for handling 4-Bromo-3-cyanopyridine to

minimize degradation and ensure user safety.

Materials:

Spatula

4-Bromo-3-cyanopyridine solid

Inert gas source (Argon or Nitrogen)

Dry glassware (e.g., round-bottom flask, vials)
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e Balance
o Appropriate personal protective equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Preparation: Ensure the work area is clean and dry. Purge all glassware to be used with an
inert gas to remove residual moisture and air.

 Inert Atmosphere: If the experiment is sensitive to moisture or air, conduct all manipulations
under a continuous flow of inert gas or within a glovebox.

o Weighing: Quickly weigh the desired amount of 4-Bromo-3-cyanopyridine in a tared, dry
container. Minimize the time the container is open to the atmosphere.

o Transfer: Immediately transfer the weighed solid to the reaction vessel that has been pre-
filled with an inert atmosphere.

o Sealing: Securely seal the reaction vessel after the addition of the compound.

o Storage of Aliquots: If not using the entire amount, promptly and securely reseal the main
stock bottle, preferably after flushing the headspace with an inert gas.

Visualized Workflows

The following diagrams illustrate the recommended logical workflow for the storage and
handling of 4-Bromo-3-cyanopyridine.
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Consider Storage
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Keep Container Tightly Sealed

Figure 1: Recommended Storage Protocol for 4-Bromo-3-cyanopyridine

Click to download full resolution via product page

Caption: Recommended Storage Protocol.
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Prepare Dry, Inert Atmosphere
Workstation (e.g., Glovebox)
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Figure 2: General Handling Workflow for 4-Bromo-3-cyanopyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability and Storage of 4-Bromo-3-cyanopyridine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125802#stability-and-storage-conditions-for-4-bromo-
3-cyanopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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